Cas no 25636-98-0 (1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one)

1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-one is a fluorinated ketone characterized by its high thermal and chemical stability due to the presence of multiple fluorine atoms. The compound exhibits strong electron-withdrawing properties, making it useful as an intermediate in organic synthesis, particularly in the preparation of fluorinated pharmaceuticals and agrochemicals. Its low reactivity with common solvents and resistance to hydrolysis enhance its utility in specialized applications. The perfluorinated structure also contributes to its potential use in high-performance materials, such as coatings or surfactants, where stability under harsh conditions is required. Careful handling is advised due to its reactivity with strong nucleophiles.

1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one structure

25636-98-0 structure

Product Name:1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one

CAS No:25636-98-0

MF:C₅H₂F₈O

MW:230.05600976944

CID:1423598

PubChem ID:23235137

Update Time:2025-06-08

1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Butanone, 1,1,4,4,4-pentafluoro-3-(trifluoromethyl)-
- 1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one
- EN300-1940650
- 25636-98-0
- Inchi： 1S/C5H2F8O/c6-3(7)1(14)2(4(8,9)10)5(11,12)13/h2-3H
- InChI Key： HXTLMHBDTDMYTB-UHFFFAOYSA-N
- SMILES： FC(C(C(C(F)F)=O)C(F)(F)F)(F)F

Computed Properties

Exact Mass: 229.99776
Monoisotopic Mass: 229.99778998g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1940650-0.05g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	0.05g	$1091.0	2023-09-17
Enamine	EN300-1940650-0.1g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	0.1g	$1144.0	2023-09-17
Enamine	EN300-1940650-0.25g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	0.25g	$1196.0	2023-09-17
Enamine	EN300-1940650-0.5g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	0.5g	$1247.0	2023-09-17
Enamine	EN300-1940650-1.0g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	1g	$1299.0	2023-06-03
Enamine	EN300-1940650-2.5g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	2.5g	$2548.0	2023-09-17
Enamine	EN300-1940650-5.0g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	5g	$3770.0	2023-06-03
Enamine	EN300-1940650-10.0g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	10g	$5590.0	2023-06-03
Enamine	EN300-1940650-1g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	1g	$1299.0	2023-09-17
Enamine	EN300-1940650-5g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-one	25636-98-0	5g	$3770.0	2023-09-17